Cas no 107555-94-2 (1,2,3,6,7,8-Hexabromodibenzofuran)

• Product Name: 1,2,3,6,7,8-Hexabromodibenzofuran
• CAS No: 107555-94-2
• MF: C₁₂H₂Br₆O
• MW: 641.567678928375
• CID: 173378
• PubChem ID: 176051
• Update Time: 2025-11-02

1,2,3,6,7,8-Hexabromodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,2,3,6,7,8-hexabromo-
• 1,2,3,6,7,8-hexabromodibenzofuran
• 1,2,3,6,7,8-hexabromo-dibenzofuran
• 1,2,3,6,7,8-HxBDF
• AC1L41W3
• ACMC-1C66A
• AG-D-23169
• CTK4A5496
• Dibenzofuran, 1,2,3,6,7,8-hexabromo-
• 107555-94-2
• VUAFSJIMHSEWBL-UHFFFAOYSA-N
• DTXSID7074244
• NS00126126
• 1,2,3,6,7,8-Hexabromodibenzofuran

• Inchi： 1S/C12H2Br6O/c13-4-1-3-7-6(2-5(14)8(15)10(7)17)19-12(3)11(18)9(4)16/h1-2H
• InChI Key： VUAFSJIMHSEWBL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2=C1C1C=C(C(=C(C=1O2)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 635.52036
• Monoisotopic Mass: 635.521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 2.7
• Boiling Point: 577.2°C at 760 mmHg
• Flash Point: 302.9°C
• Refractive Index: 1.787
• PSA: 13.14
• LogP: 8.16100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Brominated dibenzofurans

Additional information on 1,2,3,6,7,8-Hexabromodibenzofuran

Recent Advances in the Study of 1,2,3,6,7,8-Hexabromodibenzofuran (CAS: 107555-94-2): Implications for Environmental and Health Risk Assessment

1,2,3,6,7,8-Hexabromodibenzofuran (HxBDF), with the CAS number 107555-94-2, is a polybrominated dibenzofuran (PBDF) that has garnered increasing attention due to its persistence in the environment and potential health risks. As a brominated flame retardant (BFR) byproduct, HxBDF is often detected in environmental samples, including air, water, and soil, as well as in biological tissues. Recent studies have focused on its toxicological profile, environmental fate, and potential mitigation strategies. This research brief synthesizes the latest findings on HxBDF, highlighting its implications for environmental and health risk assessment.

A 2023 study published in Environmental Science & Technology investigated the degradation pathways of HxBDF under various environmental conditions. The researchers employed advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and gas chromatography (GC), to identify intermediate degradation products. The study revealed that photodegradation and microbial degradation are the primary pathways for HxBDF breakdown, with half-lives ranging from weeks to months depending on environmental factors like sunlight exposure and microbial activity. These findings are critical for understanding the long-term persistence of HxBDF in ecosystems.

Another significant study, published in Toxicology and Applied Pharmacology in 2024, explored the endocrine-disrupting effects of HxBDF in mammalian models. Using in vitro and in vivo assays, the researchers demonstrated that HxBDF acts as a potent agonist of the aryl hydrocarbon receptor (AhR), leading to dysregulation of cytochrome P450 enzymes and subsequent oxidative stress. The study also reported dose-dependent increases in liver toxicity and thyroid hormone disruption, suggesting that HxBDF may pose significant health risks even at low exposure levels. These results underscore the need for stricter regulatory oversight of PBDFs in consumer products.

In addition to its toxicological effects, recent research has also focused on the detection and quantification of HxBDF in environmental and biological matrices. A 2024 paper in Analytical Chemistry introduced a novel method for HxBDF analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with improved sensitivity and selectivity. This method achieved detection limits as low as 0.1 pg/g in tissue samples, enabling more accurate monitoring of HxBDF contamination in wildlife and human populations. Such advancements are essential for assessing exposure risks and informing public health policies.

Finally, a 2023 review in Chemosphere summarized the global distribution of HxBDF and related PBDFs, highlighting hotspots in industrial regions and electronic waste recycling sites. The review emphasized the role of international collaborations in addressing PBDF contamination, particularly in developing countries where regulatory frameworks are often lacking. The authors called for increased funding for research on alternative flame retardants and improved waste management practices to reduce environmental releases of HxBDF.

In conclusion, recent studies on 1,2,3,6,7,8-Hexabromodibenzofuran (CAS: 107555-94-2) have deepened our understanding of its environmental persistence, toxicological mechanisms, and human health risks. These findings highlight the urgent need for continued research and policy interventions to mitigate the impacts of HxBDF and related compounds. Future studies should prioritize longitudinal exposure assessments and the development of remediation technologies to address this emerging environmental contaminant.